Cas no 40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one)

• Product Name: 3H,4H-pyrido[3,4-d]pyridazin-4-one
• CAS No: 40511-70-4
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD09863968
• CID: 2625155
• PubChem ID: 12383508
• Update Time: 2025-04-21

3H,4H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3H,4H-pyrido[3,4-d]pyridazin-4-one
• QBA51170
• EN300-139869
• 3H-PYRIDO[3,4-D]PYRIDAZIN-4-ONE
• 40511-70-4
• DTXSID90495603
• PYRIDO[3,4-D]PYRIDAZIN-4(3H)-ONE
• SCHEMBL14101692
• SCHEMBL25857229
• MFCD09863968
• AS-42425
• AKOS006310777
• CS-0106967

• MDL： MFCD09863968
• Inchi： 1S/C7H5N3O/c11-7-6-4-8-2-1-5(6)3-9-10-7/h1-4H,(H,10,11)
• InChI Key： KKQTYJJTLHAINM-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2C=NN1

Computed Properties

• Exact Mass: 147.043261791Da
• Monoisotopic Mass: 147.043261791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones